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Compound of Interest

Compound Name: 2,3-Dibromo-2-methylbutane

Cat. No.: B1619756 Get Quote

An In-depth Technical Guide to 2,3-Dibromo-2-methylbutane

This technical guide provides comprehensive information on 2,3-Dibromo-2-methylbutane,

including its nomenclature, physicochemical properties, a representative synthetic protocol,

and a visualization of its synthesis pathway. This document is intended for researchers,

scientists, and professionals in the field of drug development and organic chemistry.

IUPAC Name and Synonyms
The compound with the chemical structure C5H10Br2 is systematically named in accordance

with IUPAC nomenclature.

IUPAC Name: 2,3-dibromo-2-methylbutane[1][2]

Synonyms:

1,2-Dibromo-1,1,2-trimethylethane[3]

Butane, 2,3-dibromo-2-methyl-[4]

2-Methyl-2,3-dibromobutane[2]

Physicochemical and Computed Properties
The following table summarizes the key quantitative data for 2,3-Dibromo-2-methylbutane.
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Property Value Reference

Identifiers

CAS Number 594-51-4 [1][2][3][4][5]

Molecular Formula C5H10Br2 [1][2][3][5]

Molecular Weight 229.94 g/mol [1]

Canonical SMILES CC(C(C)(C)Br)Br [1][3]

InChIKey
XLTWAJQKAGLQDX-

UHFFFAOYSA-N
[1][2]

Physical Properties

Melting Point 14.85°C [3]

Boiling Point 165.7°C at 760 mmHg [3]

Density 1.667 g/cm³ [3]

Vapor Pressure 2.44 mmHg at 25°C [3]

Refractive Index 1.5078 [3]

Flash Point 44.5°C [3]

Computed Properties

XLogP3 2.8 [3]

Hydrogen Bond Donor Count 0 [3]

Hydrogen Bond Acceptor

Count
0 [3]

Rotatable Bond Count 1 [3]

Exact Mass 229.91288 [3]

Heavy Atom Count 7 [3]

Complexity 59.1 [3]
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Experimental Protocols
Synthesis of 2,3-Dibromo-2-methylbutane via Bromination of 2-Methyl-2-butene

This protocol describes a general procedure for the synthesis of 2,3-Dibromo-2-methylbutane
from 2-methyl-2-butene, a common electrophilic addition reaction.[2]

Materials:

2-Methyl-2-butene (C5H10)

Bromine (Br2)

An inert solvent (e.g., dichloromethane or carbon tetrachloride)

Saturated sodium bicarbonate solution (NaHCO3)

Saturated sodium chloride solution (Brine)

Anhydrous sodium sulfate (Na2SO4)

Round-bottom flask

Dropping funnel

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping

funnel, dissolve 2-methyl-2-butene (1.0 equivalent) in an appropriate volume of an inert

solvent. Cool the flask in an ice bath to 0°C.
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Addition of Bromine: Slowly add a solution of bromine (1.0 equivalent) in the same inert

solvent to the stirred solution of the alkene via the dropping funnel. The characteristic

reddish-brown color of bromine should disappear as it reacts. Maintain the temperature at

0°C during the addition.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir for an

additional 30 minutes at 0°C. The reaction progress can be monitored by Thin Layer

Chromatography (TLC).

Workup:

Transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with saturated sodium bicarbonate solution to

neutralize any remaining acid, followed by deionized water, and finally with brine.[6]

Dry the organic layer over anhydrous sodium sulfate.[6]

Purification:

Filter off the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator.

The crude product can be further purified by distillation to obtain pure 2,3-Dibromo-2-
methylbutane.[6]

Visualizations
The following diagram illustrates the synthetic pathway for the formation of 2,3-Dibromo-2-
methylbutane from 2-methyl-2-butene and bromine.
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Synthesis of 2,3-Dibromo-2-methylbutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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